Cas no 2228318-50-9 (7-chloro-8-(prop-2-yn-1-yl)quinoline)

• Product Name: 7-chloro-8-(prop-2-yn-1-yl)quinoline
• CAS No: 2228318-50-9
• MF: C₁₂H₈ClN
• MW: 201.651621818542
• CID: 5825657
• PubChem ID: 165635025
• Update Time: 2025-08-02

7-chloro-8-(prop-2-yn-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(prop-2-yn-1-yl)quinoline
• EN300-1994693
• 2228318-50-9

• Inchi： 1S/C12H8ClN/c1-2-4-10-11(13)7-6-9-5-3-8-14-12(9)10/h1,3,5-8H,4H2
• InChI Key： KEOJZAAJGCKSGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC#C

Computed Properties

• Exact Mass: 201.0345270g/mol
• Monoisotopic Mass: 201.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-chloro-8-(prop-2-yn-1-yl)quinoline

Introduction to 7-chloro-8-(prop-2-yn-1-yl)quinoline (CAS No. 2228318-50-9)

7-chloro-8-(prop-2-yn-1-yl)quinoline, identified by the chemical abstracts service number 2228318-50-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. Quinolines and their derivatives have been extensively studied for their roles in treating various diseases, including infectious diseases, cancer, and neurological disorders.

The structural motif of 7-chloro-8-(prop-2-yn-1-yl)quinoline consists of a quinoline core substituted with a chlorine atom at the 7-position and an alkyne group at the 8-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The chlorine atom can participate in hydrogen bonding interactions, while the propargyl alkyne group introduces reactivity that can be exploited for further chemical modifications.

In recent years, there has been a surge in interest regarding quinoline derivatives as potential therapeutic agents. The ability of quinolines to interact with biological targets such as enzymes and receptors has been leveraged to develop novel treatments. For instance, derivatives of quinoline have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of both electrophilic and nucleophilic centers in 7-chloro-8-(prop-2-yn-1-yl)quinoline makes it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 7-chloro-8-(prop-2-yn-1-yl)quinoline is its potential as a building block for more complex molecules. The propargyl alkyne functionality allows for facile coupling reactions with various biomolecules, enabling the synthesis of conjugates that can target specific biological pathways. This property has been exploited in the development of prodrugs and targeted therapeutics. Additionally, the chlorine substituent can be used to modulate the pharmacokinetic properties of the compound, such as its solubility and metabolic stability.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For example, research has demonstrated that certain quinoline-based compounds exhibit potent antiviral activity against RNA viruses. The structural features of 7-chloro-8-(prop-2-yn-1-yl)quinoline, including its aromatic system and functional groups, may contribute to its ability to interfere with viral replication mechanisms. This finding aligns with broader efforts to discover new antiviral agents capable of combating rapidly evolving pathogens.

The synthesis of 7-chloro-8-(prop-2-yn-1-yl)quinoline involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the quinoline core, followed by selective functionalization at the 7-position and 8-position. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing the environmental impact of production processes. Such improvements are crucial for translating promising laboratory findings into viable clinical candidates.

In addition to its synthetic appeal, 7-chloro-8-(prop-2-yn-1-yliquinoline) has been explored for its potential applications in materials science. Quinoline derivatives are known to exhibit interesting photophysical properties, making them suitable for use in organic electronics and optoelectronic devices. The conjugated system of 7-chloro(8-propargyl)-quinolinium allows for tunable absorption and emission characteristics, which can be exploited in applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). This dual utility as both a pharmaceutical intermediate and a material component underscores the versatility of quinoline chemistry.

The pharmacological profile of 7-chloro(8-propargyl)-quinolinium is another area of active investigation. Preclinical studies have suggested that this compound may possess anti-inflammatory properties by modulating immune responses through interaction with cellular receptors. The precise mechanism remains under exploration, but preliminary data indicate that it could serve as a lead compound for developing treatments for chronic inflammatory diseases. Such discoveries underscore the importance of quinolines in addressing unmet medical needs.

Future directions in research on 7-chloro(8-propargyl)-quinolinium may focus on optimizing its pharmacokinetic properties through structure-based drug design principles. Techniques such as computer-assisted molecular modeling can help identify analogs with improved bioavailability and reduced toxicity. Furthermore, exploring its potential as an adjuvant in combination therapies could expand its therapeutic applications beyond single-target interventions.

The global landscape of pharmaceutical research continues to emphasize innovative approaches to drug discovery, with natural product-inspired scaffolds like quinolines playing a pivotal role. The unique structural features of 7-chloro(8-propargyl)-quinolinium, including its heterocyclic core and functionalized side chains, position it as a valuable asset in medicinal chemistry libraries. As synthetic methodologies evolve and our understanding of biological systems deepens, compounds like this are likely to contribute significantly to next-generation therapeutics.